Cas no 2386041-92-3 (3-Fluoro-7-iodoisoquinoline)

3-Fluoro-7-iodoisoquinoline structure
3-Fluoro-7-iodoisoquinoline structure
Product Name:3-Fluoro-7-iodoisoquinoline
CAS No:2386041-92-3
MF:C9H5FIN
MW:273.045577764511
CID:5716300
PubChem ID:131700054
Update Time:2023-10-15

3-Fluoro-7-iodoisoquinoline Chemical and Physical Properties

Names and Identifiers

    • 2386041-92-3
    • 3-Fluoro-7-iodoisoquinoline
    • Isoquinoline, 3-fluoro-7-iodo-
    • Inchi: 1S/C9H5FIN/c10-9-4-6-1-2-8(11)3-7(6)5-12-9/h1-5H
    • InChI Key: BIXIWEZINQRPPY-UHFFFAOYSA-N
    • SMILES: IC1C=CC2C=C(N=CC=2C=1)F

Computed Properties

  • Exact Mass: 272.94507g/mol
  • Monoisotopic Mass: 272.94507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 12.9Ų

Experimental Properties

  • Density: 1.908±0.06 g/cm3(Predicted)
  • Boiling Point: 350.5±22.0 °C(Predicted)
  • pka: 0.87±0.33(Predicted)
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